2(1H)-Pyrimidinone, 1-[(2S)-2-hydroxy-3-(triphenylmethoxy)propyl]-4-[[(4-methoxyphenyl)diphenylmethyl]amino]-

• IUPAC Name: 1-[(2S)-2-hydroxy-3-trityloxypropyl]-4-[[(4-methoxyphenyl)-diphenylmethyl]amino]pyrimidin-2-one
• InChI: InChI=1S/C46H41N3O4/c1-52-42-29-27-37(28-30-42)45(35-17-7-2-8-18-35,36-19-9-3-10-20-36)48-43-31-32-49(44(51)47-43)33-41(50)34-53-46(38-21-11-4-12-22-38,39-23-13-5-14-24-39)40-25-15-6-16-26-40/h2-32,41,50H,33-34H2,1H3,(H,47,48,51)/t41-/m0/s1
• InChI Key: ZNDQQDSBCHUHCL-RWYGWLOXSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC(=O)N(C=C4)CC(COC(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)O
• Isomeric SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=NC(=O)N(C=C4)C[C@@H](COC(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)O
• Molecular Formula: C46H41N3O4
• Molecular Weight: 699.8 g/mol

Description

2(1H)-Pyrimidinone, 1-[(2S)-2-hydroxy-3-(triphenylmethoxy)propyl]-4-[[(4-methoxyphenyl)diphenylmethyl]amino]- is a useful research compound. Its molecular formula is C46H41N3O4 and its molecular weight is 699.851. The purity is usually 95%.
BenchChem offers high-quality 2(1H)-Pyrimidinone, 1-[(2S)-2-hydroxy-3-(triphenylmethoxy)propyl]-4-[[(4-methoxyphenyl)diphenylmethyl]amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(1H)-Pyrimidinone, 1-[(2S)-2-hydroxy-3-(triphenylmethoxy)propyl]-4-[[(4-methoxyphenyl)diphenylmethyl]amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Fused Chromone-Pyrimidine Hybrids and Derivatives : A study by Sambaiah et al. (2017) explored the synthesis of functionalized novel 2,5-diphenyl-5H-chromeno[4,3-d]pyrimidin-5-ol and other derivatives. This involves an ANRORC reaction of 3-benzoyl chromones with benzamidines, highlighting the compound's role in synthesizing complex chemical structures (Sambaiah et al., 2017).

• Synthesis and Solution Speciation of a Novel V(IV)O-pyrimidinone Complex : Gonçalves et al. (2013) synthesized pyrimidinones like mhcpe and studied their acid-base properties. They explored the formation of stable complexes with V(IV)O(2+) in various pH ranges, using techniques like potentiometry, EPR, and UV-Vis to identify and characterize the V(IV)O-mhcpe species (Gonçalves et al., 2013).

Biological and Medicinal Research

• Study on Antimicrobial Activity and Crystal Structures : Żesławska et al. (2020) investigated pyrimidine-2(1H)-selenone derivatives for their antimicrobial activities against Gram-positive bacteria and fungi. The study also included crystal structure determination through X-ray diffraction, revealing insights into the molecular geometry and intermolecular interactions (Żesławska et al., 2020).

• Synthesis and Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives : Hossan et al. (2012) synthesized a series of pyrimidinones and oxazinones as antimicrobial agents. The study involved using citrazinic acid as a starting material and testing the synthesized compounds for their antibacterial and antifungal activities (Hossan et al., 2012).

• Application in Monoamine Oxidase Inhibitors : Mai et al. (2002) synthesized 3-(1H-Pyrrol-1-yl)-2-oxazolidinones as analogues of toloxatone. These compounds showed high inhibitory activity against monoamine oxidase type A, indicating potential use in antidepressant therapies (Mai et al., 2002).